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Compound of Interest

Compound Name: 1-Methyladenosine (Standard)

Cat. No.: B15540847 Get Quote

Essential Safety and Handling Guide for 1-
Methyladenosine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1-Methyladenosine. The following procedures and

recommendations are designed to ensure safe operational handling and disposal.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-Methyladenosine is presented

below.

Property Value

Molecular Formula C₁₁H₁₅N₅O₄[1]

Molecular Weight 281.27 g/mol [1]

Appearance White to light yellow solid/powder[2]

Storage Temperature -10°C to -20°C

Solubility
Soluble in DMSO (20 mg/ml), PBS (pH 7.2) (10

mg/ml), and DMF (5 mg/ml)[3]

Melting Point >217°C (decomposes)[4]
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Personal Protective Equipment (PPE)
Due to the absence of a specific Safety Data Sheet (SDS) for 1-Methyladenosine, the following

PPE recommendations are based on the SDS for the structurally similar compound 1-

Methyladenine and general laboratory safety protocols for handling chemical solids.[2] A

thorough hazard assessment should be conducted for any specific experimental procedure.[5]

PPE Category Minimum Requirement
Recommended for Splash
Hazard

Eye and Face Protection
Safety glasses with side

shields[5]

Chemical safety goggles and a

face shield[5]

Hand Protection Disposable nitrile gloves[5]

Double-gloving with nitrile

gloves or wearing Silver Shield

gloves under disposable nitrile

gloves[5]

Body Protection Laboratory coat[5]
Chemical-resistant apron over

a lab coat

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

Use a NIOSH-approved

respirator if handling large

quantities or if dust is

generated.[6]

Footwear Closed-toe shoes[5][6] N/A

Operational Plan: Handling 1-Methyladenosine Powder
1. Engineering Controls:

Handle 1-Methyladenosine in a well-ventilated area.[2]

For procedures that may generate dust, use a chemical fume hood or a glove box.

2. Procedural Steps:

Preparation: Before handling, ensure the work area is clean and uncluttered. Assemble all

necessary equipment and reagents.
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Donning PPE: Put on the required personal protective equipment as outlined in the table

above.

Weighing: If weighing the solid, do so on a tared weigh boat or paper within a chemical fume

hood or a balance enclosure to minimize dust dispersal.

Dissolving: To prepare a solution, add the solvent to the vessel containing the 1-

Methyladenosine powder slowly to avoid splashing. If necessary, sonicate or vortex to fully

dissolve.

Handling Solutions: When working with solutions of 1-Methyladenosine, always use

appropriate hand and eye protection.[5]

3. Post-Handling:

Wipe down the work area with an appropriate solvent (e.g., 70% ethanol) to decontaminate

surfaces.

Properly doff and dispose of gloves and any other contaminated disposable PPE.

Wash hands thoroughly with soap and water after handling the compound.[2][6]

Disposal Plan
Solid Waste: Dispose of solid 1-Methyladenosine and any contaminated disposable

materials (e.g., weigh boats, gloves, paper towels) in a clearly labeled hazardous waste

container.[2]

Liquid Waste: Collect all solutions containing 1-Methyladenosine in a designated, sealed,

and clearly labeled hazardous waste container.

Disposal Method: All chemical waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office or equivalent department. Do not pour

chemical waste down the drain.[2]

Visual Workflow for Handling 1-Methyladenosine
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The following diagram illustrates the standard workflow for safely handling 1-Methyladenosine

powder in a laboratory setting.

Figure 1: Standard Operating Procedure for Handling 1-Methyladenosine Powder
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Caption: Workflow for safe handling of 1-Methyladenosine powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Methyladenosine | C11H15N5O4 | CID 27476 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. caymanchem.com [caymanchem.com]

4. 1-METHYLADENOSINE | 15763-06-1 [chemicalbook.com]

5. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

6. youtube.com [youtube.com]

To cite this document: BenchChem. [Personal protective equipment for handling 1-
Methyladenosine (Standard)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15540847#personal-protective-equipment-for-
handling-1-methyladenosine-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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